2-Phenylpiperidin-4-OL
Overview
Description
2-Phenylpiperidin-4-OL , also known as 2-phenylpiperidin-4-one or 2-phenyl-4-piperidinone , is a heterocyclic organic compound. Its chemical structure consists of a piperidine ring with a phenyl group attached at the 2-position. This compound has garnered interest due to its unique biochemical properties and potential applications in drug discovery and synthesis .
Synthesis Analysis
The synthesis of 2-phenylpiperidin-4-OL involves various methods. One common approach is the Mannich base formation reaction , which utilizes aldehydes, ketones, and ammonium acetate in alcohol. Catalysts such as Ultrasound-Na2CO3, DIBAL-H, DABCO, NaHCO3, I2, and others have been employed in these reactions. The resulting piperidones exhibit diverse biological activities, including antimicrobial, antitubercular, antioxidant, antitumor, and analgesic properties .
Molecular Structure Analysis
The molecular structure of 2-phenylpiperidin-4-OL consists of a six-membered piperidine ring with a phenyl group attached. The position of the phenyl group influences its biological activity, and stereochemistry plays a crucial role in determining its properties .
Chemical Reactions Analysis
2-Phenylpiperidin-4-OL can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions can lead to the synthesis of derivatives with modified properties. For example, the introduction of functional groups can enhance its bioactivity .
Physical And Chemical Properties Analysis
Scientific Research Applications
Drug Design and Synthesis
Piperidines, including 2-Phenylpiperidin-4-OL, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals .
Anticancer Research
2-Phenylpiperidin-4-OL and its derivatives have been identified in studies focusing on apoptosis inducers, indicating its potential application in cancer research. This area of study is crucial for developing new anticancer agents and understanding their molecular targets.
Antiviral Research
Piperidine derivatives, including 2-Phenylpiperidin-4-OL, are being utilized in different ways as antiviral agents . They have shown promising results in inhibiting the replication of various viruses .
Antimalarial Research
Piperidine derivatives are also being utilized as antimalarial agents . They have shown effectiveness in inhibiting the growth of Plasmodium species, the parasites responsible for malaria .
Antimicrobial and Antifungal Research
Piperidine derivatives have shown antimicrobial and antifungal properties . They have been effective against a variety of bacterial and fungal species, making them potential candidates for new antimicrobial and antifungal drugs .
Analgesic and Anti-inflammatory Research
Piperidine derivatives, including 2-Phenylpiperidin-4-OL, are being utilized as analgesic and anti-inflammatory agents . They have shown effectiveness in reducing pain and inflammation, making them potential candidates for new analgesic and anti-inflammatory drugs .
Antipsychotic Research
Piperidine derivatives are being utilized as antipsychotic agents . They have shown effectiveness in managing symptoms of various psychiatric disorders, making them potential candidates for new antipsychotic drugs .
Safety and Hazards
Mechanism of Action
Target of Action
2-Phenylpiperidin-4-OL is a derivative of piperidin-4-ol, a class of compounds that have been synthesized and evaluated for various biological activities . .
Mode of Action
Piperidin-4-ol derivatives have been synthesized and evaluated for potential treatment of various conditions . The interaction of these compounds with their targets often results in changes that contribute to their biological activity.
Biochemical Pathways
Piperidine derivatives have been associated with various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Pharmacokinetics
The presence of the piperidin-4-ol moiety in similar compounds has been associated with an enhanced absorption rate of lipids, thereby potentially improving the pharmacological activity of these compounds .
Result of Action
Similar compounds have exhibited promising in vitro antifungal and antibacterial activities .
Action Environment
The structure-activity relationship studies of similar compounds have supported the correlation between structure and function .
properties
IUPAC Name |
2-phenylpiperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c13-10-6-7-12-11(8-10)9-4-2-1-3-5-9/h1-5,10-13H,6-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGLMKGJYYTZRJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(CC1O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylpiperidin-4-OL | |
CAS RN |
850003-14-4 |
Source
|
| Record name | 2-phenylpiperidin-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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